Cas no 68500-71-0 (1H-Pyrrole-2-carboxylic acid, 4,4'-methylenebis[3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4,4'-methylenebis[3,5-dimethyl-
• CAS No: 68500-71-0
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 393113
• PubChem ID: 15899540
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4,4'-methylenebis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[(5-carboxy-2,4-dimethyl-1H-pyrrol-3-yl)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 68500-71-0
• DTXSID40579245
• 4,4'-Methylenebis(3,5-dimethyl-1H-pyrrole-2-carboxylic acid)
• 1H-Pyrrole-2-carboxylic acid, 4,4'-methylenebis[3,5-dimethyl-

• Inchi： 1S/C15H18N2O4/c1-6-10(8(3)16-12(6)14(18)19)5-11-7(2)13(15(20)21)17-9(11)4/h16-17H,5H2,1-4H3,(H,18,19)(H,20,21)
• InChI Key： KMPWPYDEUUIGQX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(=C(C)N1)CC1=C(C)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 290.12674
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.18